Cas no 2034413-59-5 (N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-5-methyl-1,2-oxazole-3-carboxamide)

• Product Name: N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-5-methyl-1,2-oxazole-3-carboxamide
• CAS No: 2034413-59-5
• MF: C₁₃H₁₉N₇O₂
• MW: 305.335661172867
• CID: 6020800
• PubChem ID: 121137867
• Update Time: 2025-07-09

N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-5-methyl-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-5-methyl-1,2-oxazole-3-carboxamide
• 2034413-59-5
• N-[[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl]-5-methyl-1,2-oxazole-3-carboxamide
• N-((4,6-bis(dimethylamino)-1,3,5-triazin-2-yl)methyl)-5-methylisoxazole-3-carboxamide
• F6438-3524
• N-{[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl}-5-methyl-1,2-oxazole-3-carboxamide
• AKOS032456967

• Inchi： 1S/C13H19N7O2/c1-8-6-9(18-22-8)11(21)14-7-10-15-12(19(2)3)17-13(16-10)20(4)5/h6H,7H2,1-5H3,(H,14,21)
• InChI Key： CPIHQKKVKPRIQP-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C(NCC2N=C(N=C(N=2)N(C)C)N(C)C)=O)=N1

Computed Properties

• Exact Mass: 305.16002287g/mol
• Monoisotopic Mass: 305.16002287g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 100Ų

Additional information on N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-5-methyl-1,2-oxazole-3-carboxamide

Comprehensive Overview of N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-5-methyl-1,2-oxazole-3-carboxamide (CAS No. 2034413-59-5)

The compound N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-5-methyl-1,2-oxazole-3-carboxamide (CAS No. 2034413-59-5) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural properties and potential applications. This molecule combines a 1,3,5-triazine core with a 1,2-oxazole moiety, making it a subject of interest in fields such as medicinal chemistry, agrochemical research, and material science. Its dimethylamino substituents further enhance its reactivity and versatility, opening doors to innovative synthetic pathways.

In the context of current scientific trends, researchers are increasingly exploring heterocyclic compounds like this one for their ability to modulate biological pathways or serve as building blocks for advanced materials. The triazine-oxazole hybrid structure of this compound aligns with the growing demand for multifunctional molecules in drug discovery, where scaffold diversity is critical for targeting complex diseases. Additionally, its carboxamide group offers opportunities for further derivatization, a feature highly sought after in combinatorial chemistry libraries.

From an industrial perspective, the stability and solubility profile of CAS 2034413-59-5 make it a candidate for formulation studies. Recent patents and publications suggest that similar compounds exhibit promising photophysical properties, sparking interest in organic electronics applications such as OLEDs or photovoltaic cells. Environmental scientists are also investigating whether such nitrogen-rich heterocycles could serve as biodegradable alternatives to persistent organic pollutants in certain applications.

Synthetic methodologies for N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-5-methyl-1,2-oxazole-3-carboxamide typically involve multi-step protocols that highlight modern green chemistry principles. Recent advances in catalytic amidation and microwave-assisted synthesis have improved yields while reducing hazardous byproducts—a crucial consideration given the pharmaceutical industry's shift toward sustainable manufacturing. Analytical characterization of this compound often employs advanced techniques like 2D NMR and high-resolution mass spectrometry to confirm its intricate molecular architecture.

The safety profile and regulatory status of CAS 2034413-59-5 remain areas of active investigation. While not classified as hazardous under current systems, proper handling protocols should always be followed, consistent with REACH and GHS guidelines. Researchers frequently search for information about its structure-activity relationships, scalable synthesis, and potential biological targets—questions that reflect the compound's interdisciplinary relevance. Computational chemists have begun modeling its molecular docking behavior to predict interactions with proteins, a strategy accelerating drug development pipelines.

Market analysts note increasing demand for functionalized triazines in Asia-Pacific research hubs, particularly for antimicrobial and anticancer screening programs. The oxazole-carboxamide segment of this molecule shares structural motifs with several FDA-approved drugs, fueling speculation about its therapeutic potential. Meanwhile, materials scientists are examining whether its electron-donating dimethylamino groups could enhance charge transport in conductive polymers—an area where patent activity has surged recently.

Future research directions for 2034413-59-5 may explore its utility in click chemistry applications or as a ligand in transition metal catalysis. The compound's balanced lipophilicity, calculated using QSPR models, suggests possible blood-brain barrier permeability, making it intriguing for CNS drug development. Academic and industrial laboratories continue to investigate its structure-property relationships through systematic derivatization studies, often sharing findings in open-access journals to accelerate collective understanding.

For researchers sourcing this chemical, quality control parameters such as HPLC purity (>98%) and proper storage conditions (desiccated, -20°C) are frequently discussed in technical forums. The compound's chromatographic behavior on reverse-phase columns has been documented to aid analytical method development. As with many specialized research chemicals, collaboration between synthetic chemists, biologists, and computational experts will likely unlock the full potential of this multifunctional heterocycle in coming years.